Cas no 62871-06-1 (3-Dodecene, 12-chloro-)

• Product Name: 3-Dodecene, 12-chloro-
• CAS No: 62871-06-1
• MF: C₁₂H₂₃Cl
• MW: 202.764023065567
• CID: 429619
• Update Time: 2024-01-29

3-Dodecene, 12-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Dodecene, 12-chloro-
• 12-chlorododec-3-ene

• Inchi： 1S/C12H23Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13/h3-4H,2,5-12H2,1H3
• InChI Key： PQHDAEGEYYIOKD-UHFFFAOYSA-N
• SMILES： CCC=CCCCCCCCCCl

Computed Properties

• Exact Mass: 202.14899
• Monoisotopic Mass: 202.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.875±0.06 g/cm3(Predicted)
• Boiling Point: 264.4±19.0 °C(Predicted)
• PSA: 0